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Compound of Interest

Compound Name:
(4-(2-Cyanoethyl)phenyl)boronic

acid

Cat. No.: B1463602 Get Quote

An In-Depth Technical Guide to (4-(2-Cyanoethyl)phenyl)boronic Acid: Properties, Synthesis,

and Applications in Modern Drug Discovery

Abstract
(4-(2-Cyanoethyl)phenyl)boronic acid has emerged as a pivotal building block in

contemporary organic synthesis and medicinal chemistry. Its unique bifunctional nature,

combining a reactive boronic acid moiety with a versatile cyanoethyl group, makes it an

invaluable tool for the construction of complex molecular architectures. This guide provides a

comprehensive technical overview of its physicochemical properties, plausible synthetic routes,

and critical applications, with a particular focus on its role in drug development. We delve into

its utility in Suzuki-Miyaura cross-coupling reactions, its function as a precursor for further

chemical modification, and its emerging significance in the synthesis of targeted protein

degraders. Detailed experimental protocols, analytical methodologies, and safety

considerations are presented to equip researchers, scientists, and drug development

professionals with the practical knowledge required to effectively utilize this versatile reagent.

Core Physicochemical Properties
(4-(2-Cyanoethyl)phenyl)boronic acid is a stable, solid compound at room temperature. Its

fundamental properties are crucial for its handling, reaction setup, and purification. The key

data are summarized below.
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Property Value Source(s)

Molecular Weight 174.99 g/mol [1][2][3]

Molecular Formula C₉H₁₀BNO₂ [1][2][4]

CAS Number 905971-98-4 [2][4]

Predicted Boiling Point 412.1 ± 47.0 °C [2]

Predicted Density 1.16 ± 0.1 g/cm³ [2]

Storage Conditions
Inert atmosphere, 2-8°C or

-20°C
[1][3]

Chemical Structure:

Figure 1. Chemical structure of (4-(2-Cyanoethyl)phenyl)boronic acid.

Synthesis and Purification
While numerous proprietary methods exist, a general and plausible synthetic route to (4-(2-
Cyanoethyl)phenyl)boronic acid can be conceptualized based on established organoboron

chemistry.[5] A common strategy involves the palladium-catalyzed Miyaura borylation of a

corresponding aryl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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